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Compound of Interest

Compound Name:
Methyl 3-

(dimethylamino)propanoate

Cat. No.: B1580593 Get Quote

An In-depth Technical Guide to the Safety Data Sheet for N,N-Dimethyl-β-alanine methyl ester

Foreword: A Proactive Approach to Chemical Safety
In the landscape of drug discovery and chemical synthesis, novel molecules are the currency

of innovation. N,N-Dimethyl-β-alanine methyl ester, a derivative of the β-amino acid, β-alanine,

serves as a key building block in biochemical research and the synthesis of potential

pharmaceutical agents.[1] As with any research chemical, a thorough understanding of its

potential hazards is not merely a regulatory formality but a cornerstone of responsible science.

This guide is designed for the professional researcher and drug development scientist. It

moves beyond a simple recitation of Safety Data Sheet (SDS) sections to provide a deeper,

more causal understanding of the safe handling, storage, and emergency management of this

compound. Our core principle is one of proactive risk mitigation: this material should be treated

as hazardous until comprehensive data proves otherwise.[2]

Chemical and Physical Identity
Correctly identifying a chemical is the first step in any safety protocol. N,N-Dimethyl-β-alanine

methyl ester is an organic compound featuring a β-alanine core structure with two methyl

groups on the nitrogen atom and a methyl ester group.[1] This structure dictates its physical

behavior and reactivity.
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It is typically a colorless to pale yellow liquid or solid, contingent on its purity and the ambient

temperature.[1] Its solubility in polar solvents like water and methanol is a key characteristic,

stemming from the polarity of its amine and ester functional groups.[1]

Property Data Source(s)

Chemical Formula C₆H₁₃NO₂ [1][3]

Molecular Weight 131.17 g/mol [3]

CAS Registry Number 3853-06-3 [1]

Common Synonyms

Methyl 3-

(dimethylamino)propanoate,

Methyl N,N-dimethyl-β-

aminopropionate

[1]

Appearance
Colorless to pale yellow liquid

or solid
[1]

Solubility
Soluble in polar solvents (e.g.,

water, methanol)
[1]

Boiling/Melting Point Data not consistently available N/A

Flash Point
Data not consistently available;

classified as flammable
[4]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) provides a universal framework for communicating

chemical hazards. Based on available data, N,N-Dimethyl-β-alanine methyl ester is classified

with several key hazards that demand stringent control measures.[4] The ester and amine

functionalities suggest a potential for irritancy, and its organic nature points towards

flammability.
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GHS Classification Hazard Statement Pictogram Source

Flammable Liquids,

Category 3

H226: Flammable

liquid and vapor
🔥 [4]

Skin

Corrosion/Irritation,

Cat. 2

H315: Causes skin

irritation
❗ [4]

Serious Eye

Damage/Irritation,

Cat. 2

H319: Causes serious

eye irritation
❗ [4]

STOT, Single

Exposure, Cat. 3

H335: May cause

respiratory irritation
❗ [4]

The causality behind these classifications is rooted in the molecule's structure. The tertiary

amine can act as a base and irritant, while the ester group can be hydrolyzed, potentially

forming irritating byproducts. The volatility of a low-molecular-weight organic ester contributes

to its flammability and the potential for respiratory irritation.
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Hazard Identification

Initial Response Protocol

N,N-Dimethyl-β-alanine
methyl ester

GHS Classification Review
[Source: PubChem]

 is assessed via

Identified Hazards:
• Flammable (H226)
• Skin Irritant (H315)
• Eye Irritant (H319)

• Respiratory Irritant (H335)

 leads to

Potential Exposure
(Inhalation, Skin, Eye)

 informs risk of

Spill or Release

 informs risk of

Initiate First Aid
(See Section 4)

 requires

Contain & Clean
(See Section 6)

 requires

Click to download full resolution via product page

Hazard Identification & Initial Response Workflow.
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Toxicological Profile: Navigating Data Gaps
A critical aspect of the safety assessment for N,N-Dimethyl-β-alanine methyl ester is the

absence of comprehensive toxicological data in publicly available literature. There are no

readily available LD50 (oral, dermal) or LC50 (inhalation) values. This data gap is not an

indication of safety; rather, it necessitates a more conservative risk assessment.

Core Principle: In the absence of conclusive toxicological data, the compound must be handled

as if it were hazardous.[2] This approach, known as the precautionary principle, is fundamental

to laboratory safety. All exposure routes—inhalation, skin contact, eye contact, and ingestion—

should be considered potentially harmful.

First-Aid and Emergency Procedures
Rapid and correct first-aid is critical to minimizing harm following an exposure. The following

protocols are based on best practices for handling chemical irritants.

Experimental Protocol: First-Aid Measures
Inhalation:

Immediately move the affected individual to fresh air.[5]

If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial

respiration immediately. Do not use mouth-to-mouth resuscitation.[6]

Seek immediate medical attention.[7]

Skin Contact:

Remove all contaminated clothing without delay.

Immediately flush the affected skin area with copious amounts of water for at least 15

minutes.[7]

Use a mild soap for washing if available.

If skin irritation develops or persists, seek medical attention.
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Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the

upper and lower eyelids occasionally.[7]

Remove contact lenses if present and easy to do so.

Seek immediate medical attention.

Ingestion:

Do NOT induce vomiting.

Clean the mouth with water and have the person drink plenty of water afterwards.[7]

Never give anything by mouth to an unconscious person.

Seek immediate medical attention.

Exposure Route

Immediate Action

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Flush Skin with Water (15 min) Flush Eyes with Water (15 min) Rinse Mouth, Drink Water

Seek Immediate
Medical Attention
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Emergency Response Workflow for Exposure.

Safe Handling, Storage, and Engineering Controls
Preventing exposure is the primary goal. This is achieved through a multi-layered approach

known as the Hierarchy of Controls.
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Specific Controls for N,N-Dimethyl-β-alanine methyl ester

Elimination (Most Effective)

Substitution

Engineering Controls

Administrative Controls

• Certified Chemical Fume Hood
• Emergency Eyewash/Shower

Personal Protective Equipment (Least Effective)

• Standard Operating Procedures (SOPs)
• Chemical Hygiene Plan Training

• Nitrile Gloves
• Chemical Safety Goggles

• Lab Coat

Click to download full resolution via product page

Hierarchy of Controls for Safe Handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1580593?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Protocols
Engineering Controls: Always handle this compound within a certified chemical fume hood to

control vapor and aerosol exposure. Ensure that an emergency eyewash station and safety

shower are readily accessible.[8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles as described by OSHA's 29 CFR

1910.133 or European Standard EN166.[7]

Skin Protection: Wear appropriate protective gloves (nitrile is a good general choice) and a

lab coat to prevent skin contact.[7]

Hygiene: Avoid contact with skin, eyes, and clothing.[7] Do not ingest or inhale. Wash hands

thoroughly after handling and before breaks.[2]

Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

The compound may be sensitive to hydrolysis in the presence of strong acids or bases;

therefore, store away from incompatible materials such as strong oxidizing agents.[1][7]

Given its flammability, it should be stored away from heat and sources of ignition.[9]

Accidental Release and Disposal Measures
Proper containment and cleanup of spills are essential to prevent environmental contamination

and personnel exposure.

Experimental Protocol: Spill Cleanup
Evacuation & Ventilation: Evacuate non-essential personnel from the area. Ensure adequate

ventilation.

Control Ignition Sources: Eliminate all potential sources of ignition (e.g., open flames,

sparks).
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Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or

earth) to dike the spill. For solid spills, carefully sweep or shovel the material into a suitable

container for disposal, avoiding dust formation.[7]

Cleanup: Collect the absorbed material or swept solid into a labeled, sealed container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent, followed by

soap and water.

Disposal: Dispose of all contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[10] Do not allow the product to enter drains.[5]

Stability and Reactivity
Reactivity: The compound is not known to be dangerously reactive under normal processing

conditions.[7]

Chemical Stability: It is stable under recommended storage conditions.[7]

Conditions to Avoid: Incompatible products and excess heat.[7]

Incompatible Materials: Strong oxidizing agents.[7]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products may include nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide

(CO₂).[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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